Cas no 81824-09-1 (benzo[e]acephenanthrylen-6-ol)

• Product name: benzo[e]acephenanthrylen-6-ol
• CAS No: 81824-09-1
• MF: C₂₀H₁₂O
• MW: 268.30868
• CID: 1805050
• PubChem ID: 149984

benzo[e]acephenanthrylen-6-ol Chemical and Physical Properties

Names and Identifiers

• benzo[e]acephenanthrylen-6-ol
• 6-Hydroxybenzo(b)fluoranthene
• Benz(e)acephenanthrylen-6-ol
• DTXSID30231406
• 81824-09-1

• Inchi： InChI=1S/C20H12O/c21-13-8-9-15-17-7-3-6-16-14-5-2-1-4-12(14)10-19(20(16)17)18(15)11-13/h1-11,21H
• InChI Key： BNNFFFAEJBMPAY-UHFFFAOYSA-N
• SMILES： C1=CC=C2C3=C4C(=CC=C3)C5=C(C4=CC2=C1)C=C(C=C5)O

Computed Properties

• Exact Mass: 268.088815002g/mol
• Monoisotopic Mass: 268.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 20.2Ų